N-2-Benzothiazolyl-I(2)-alanine methyl ester

• CAS No.: 104344-76-5
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol
• IUPAC Name: methyl 3-(1,3-benzothiazol-2-ylamino)propanoate
• InChI: InChI=1S/C11H12N2O2S/c1-15-10(14)6-7-12-11-13-8-4-2-3-5-9(8)16-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key: TVCUNFAGFCLNES-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CCNC1=NC2=CC=CC=C2S1

Description

Methyl 3-[(1,3-benzothiazol-2-yl)amino]propanoate is a compound that belongs to the class of benzothiazole derivatives. Benzothiazoles are heterocyclic compounds containing both sulfur and nitrogen atoms in their structure.

Preparation Methods

The synthesis of methyl 3-[(1,3-benzothiazol-2-yl)amino]propanoate typically involves the condensation of 2-aminobenzenethiol with an appropriate ester. One common method involves the reaction of 2-aminobenzenethiol with methyl acrylate under basic conditions to form the desired product . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, including the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Methyl 3-[(1,3-benzothiazol-2-yl)amino]propanoate can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form sulfoxides or sulfones.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield amines or other reduced products.

Substitution: The compound can participate in nucleophilic substitution reactions, where the benzothiazole ring can be functionalized with different substituents using reagents like alkyl halides or acyl chlorides.

Scientific Research Applications

Biology: The compound has shown promise in biological studies, particularly in the development of enzyme inhibitors and fluorescent probes for imaging applications.

Medicine: Benzothiazole derivatives, including methyl 3-[(1,3-benzothiazol-2-yl)amino]propanoate, have been investigated for their potential as anti-cancer, anti-bacterial, and anti-inflammatory agents.

Industry: The compound can be used in the development of materials with specific properties, such as electroluminescent devices and sensors.

Mechanism of Action

The mechanism of action of methyl 3-[(1,3-benzothiazol-2-yl)amino]propanoate involves its interaction with specific molecular targets. For instance, in biological systems, it may inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound’s structure allows it to interact with various pathways, potentially leading to therapeutic effects such as anti-cancer or anti-inflammatory activities .

Comparison with Similar Compounds

Methyl 3-[(1,3-benzothiazol-2-yl)amino]propanoate can be compared with other benzothiazole derivatives, such as:

2-Amino-6-methylbenzothiazole: Known for its muscle relaxant properties.

Methyl 3,3,3-trifluoro-2-[(4-methyl-1,3-benzothiazol-2-yl)amino]-2-[(4-methylbenzoyl)amino]propanoate: Used in various chemical applications.

3-[(1,3-benzothiazol-2-ylthio)methyl]benzoic acid: Utilized in proteomics research.